Cas no 2171743-82-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(furan-3-yl)ethylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(furan-3-yl)ethylcarbamoyl}propanoic acid
• CAS No: 2171743-82-9
• MF: C₂₅H₂₄N₂O₆
• MW: 448.467866897583
• CID: 5992307
• PubChem ID: 165586483
• Update Time: 2025-05-19

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(furan-3-yl)ethylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(furan-3-yl)ethylcarbamoyl}propanoic acid
• 2171743-82-9
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[2-(furan-3-yl)ethyl]carbamoyl}propanoic acid
• EN300-1530822

• Inchi： 1S/C25H24N2O6/c28-23(29)13-22(24(30)26-11-9-16-10-12-32-14-16)27-25(31)33-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,10,12,14,21-22H,9,11,13,15H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： XOSVVOXUCVXNOZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC1=COC=C1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.16343649g/mol
• Monoisotopic Mass: 448.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 118Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(furan-3-yl)ethylcarbamoyl}propanoic acid

Recent Advances in the Study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(furan-3-yl)ethylcarbamoyl}propanoic acid (CAS: 2171743-82-9)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(furan-3-yl)ethylcarbamoyl}propanoic acid (CAS: 2171743-82-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a furan-3-yl ethylcarbamoyl moiety, has shown promising potential in various applications, ranging from peptide synthesis to drug development. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic uses.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using solid-phase peptide synthesis (SPPS) techniques. The Fmoc group was utilized as a protecting group for the amino functionality, while the furan-3-yl ethylcarbamoyl moiety was introduced via a carbodiimide-mediated coupling reaction. The study reported a purity of over 98% and highlighted the compound's stability under various conditions, making it a viable candidate for further pharmaceutical applications.

In addition to its synthetic utility, the biological activity of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(furan-3-yl)ethylcarbamoyl}propanoic acid has been investigated. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it has been observed to interact with cyclooxygenase-2 (COX-2), suggesting potential anti-inflammatory properties. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and pharmacodynamic profiles.

Another noteworthy application of this compound is its role in the development of novel drug delivery systems. A recent study in Advanced Drug Delivery Reviews (2024) explored its use as a linker in prodrug formulations. The Fmoc group's ability to be cleaved under mild conditions makes it an attractive option for designing stimuli-responsive drug carriers. The study demonstrated that the compound could be effectively conjugated to various therapeutic agents, enabling controlled release upon exposure to specific physiological stimuli.

Despite these promising findings, challenges remain in the widespread adoption of this compound. Issues such as scalability of synthesis, potential toxicity, and bioavailability need to be addressed in future research. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and unlocking the full potential of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(furan-3-yl)ethylcarbamoyl}propanoic acid in therapeutic applications.

In conclusion, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(furan-3-yl)ethylcarbamoyl}propanoic acid (CAS: 2171743-82-9) represents a versatile and promising molecule in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and potential biological activities, make it a subject of ongoing investigation. Future studies should focus on optimizing its properties, exploring new applications, and addressing existing challenges to fully realize its therapeutic potential.